Cas no 2138254-59-6 (Benzaldehyde, 3-fluoro-2-(3-thienyl)-)

• Product Name: Benzaldehyde, 3-fluoro-2-(3-thienyl)-
• CAS No: 2138254-59-6
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• CID: 5261017
• Update Time: 2025-05-19

Benzaldehyde, 3-fluoro-2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2-(3-thienyl)-

• Inchi： 1S/C11H7FOS/c12-10-3-1-2-8(6-13)11(10)9-4-5-14-7-9/h1-7H
• InChI Key： HRDNKGHLJGJIBM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1C1C=CSC=1

Additional information on Benzaldehyde, 3-fluoro-2-(3-thienyl)-

Benzaldehyde, 3-fluoro-2-(3-thienyl)- (CAS No. 2138254-59-6): A Comprehensive Overview in Modern Chemical Research

Benzaldehyde, 3-fluoro-2-(3-thienyl)-, identified by its CAS number 2138254-59-6, is a fluorinated aromatic compound featuring a thiophene substituent. This unique molecular structure has garnered significant attention in the chemical and pharmaceutical research communities due to its versatile applications and potential in drug development. The compound's distinct chemical properties, derived from its fluorine and thiophene moieties, make it a valuable intermediate in synthesizing novel molecules with therapeutic implications.

The synthesis of Benzaldehyde, 3-fluoro-2-(3-thienyl)- involves intricate organic transformations that highlight the compound's structural complexity. The presence of a fluorine atom at the 3-position and a thiophene ring at the 2-position enhances its reactivity, enabling diverse functionalization strategies. Recent advances in synthetic methodologies have improved the efficiency and yield of producing this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, Benzaldehyde, 3-fluoro-2-(3-thienyl)- has been explored for its potential as a building block in the development of new drugs. Its aromatic system and heterocyclic moiety provide a scaffold that can be modified to target various biological pathways. For instance, studies have demonstrated its utility in designing small-molecule inhibitors for enzymes involved in inflammatory and metabolic disorders. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, adds an extra layer of pharmacological interest to this compound.

One of the most compelling aspects of Benzaldehyde, 3-fluoro-2-(3-thienyl)- is its role in medicinal chemistry as a precursor for bioactive molecules. Researchers have leveraged its structural features to create derivatives with enhanced binding affinity to therapeutic targets. For example, modifications at the thiophene ring have led to compounds with promising anti-cancer properties. These findings underscore the importance of this compound in drug discovery pipelines and highlight its potential to contribute to next-generation therapeutics.

The chemical behavior of Benzaldehyde, 3-fluoro-2-(3-thienyl)- is also influenced by its electronic properties, which are governed by the interaction between the fluorine atom and the thiophene ring. This electronic configuration affects its reactivity in various chemical reactions, including nucleophilic substitutions and electrophilic additions. Understanding these interactions is crucial for optimizing synthetic routes and tailoring derivatives for specific applications.

Recent research has also explored the spectroscopic and computational properties of Benzaldehyde, 3-fluoro-2-(3-thienyl)-. Advanced computational methods have been employed to predict its molecular orbitals and vibrational spectra, providing insights into its electronic structure and reactivity. These studies not only enhance our fundamental understanding of the compound but also aid in designing experiments for efficient synthesis and characterization.

The applications of Benzaldehyde, 3-fluoro-2-(3-thienyl)- extend beyond pharmaceuticals into other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular recognition processes and developing new materials with tailored properties. For instance, researchers have utilized this compound in designing organic semiconductors and luminescent materials, leveraging its ability to form stable complexes with other molecules.

In conclusion, Benzaldehyde, 3-fluoro-2-(3-thienyl)- (CAS No. 2138254-59-6) represents a fascinating subject of study in modern chemical research. Its combination of structural features and functional groups offers numerous opportunities for innovation in drug development and material science. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.